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Compound of Interest

Compound Name: Quinoxalin-2-amine

Cat. No.: B120755 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Quinoxalin-2-amine. The following procedural

guidance outlines operational plans for safe handling, emergency response, and proper

disposal.

Chemical and Physical Properties
Quinoxalin-2-amine is a heterocyclic compound with the following properties:

Property Value

CAS Number 5424-05-5

Molecular Formula C₈H₇N₃[1]

Molecular Weight 145.165 g/mol [1]

Appearance Solid

Storage Temperature 2-8°C, in a dark, inert atmosphere

Hazard Identification and Precautionary Measures
Quinoxalin-2-amine is classified with the following hazards:

Harmful if swallowed or inhaled.
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Causes skin irritation.[2][3]

Causes serious eye irritation.[2][3]

May cause respiratory irritation.[2]

Signal Word: Warning

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][4] Wash hands

and any exposed skin thoroughly after handling.[4][5] Use only outdoors or in a well-

ventilated area.[4][5] Wear protective gloves, protective clothing, eye protection, and face

protection.[2][3][4][5]

Response: Specific first aid measures are detailed in Section 4. If skin or eye irritation

occurs, get medical advice/attention.[4][5]

Storage: Store in a well-ventilated place and keep the container tightly closed.[4][5][6] Store

locked up.[4][5][6]

Disposal: Dispose of contents and container to an approved waste disposal plant.[4][5][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Quinoxalin-2-amine to minimize exposure

risk.
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[7]

Protects against splashes and

dust, preventing serious eye

irritation.[2][4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[7]

Prevents skin contact, which

can cause irritation.[2][4]

Respiratory Protection

Use in a chemical fume hood.

If not feasible, a NIOSH-

approved respirator is

required.[5][7]

Avoids inhalation of dust,

which may be harmful and

cause respiratory tract

irritation.[2]

Operational Plans: Handling and Storage
Handling:

Ensure adequate ventilation, preferably by working inside a chemical fume hood.[5]

Avoid the formation of dust and aerosols.[4]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][6]

Store away from incompatible materials such as oxidizing agents.[4]

Store in original, clearly labeled containers.[6]

Emergency and First-Aid Procedures
Immediate action is crucial in the event of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[4][5] If symptoms

persist, call a poison center or doctor.[4][5]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[4][5] If skin

irritation persists, seek medical attention.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

[4][5] Remove contact lenses, if present and

easy to do, and continue rinsing for at least 15

minutes.[4][5] Immediately call a poison center

or doctor.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[4] Do NOT induce vomiting.

Call a poison center or doctor if you feel unwell.

[5]

Spill and Disposal Plans
Spill Cleanup Protocol:

Evacuate and Secure: Alert others in the area and evacuate non-essential personnel.

Remove all sources of ignition.[8]

Ventilate: Ensure the area is well-ventilated.

Containment: Control personal contact with the substance by using appropriate PPE.[6]

Prevent the spill from entering drains or waterways.[6]

Cleanup: For small spills, use dry cleanup procedures.[6] Gently sweep or vacuum up the

spilled solid, avoiding dust generation.[6] Place the material into a clean, dry, sealable, and

labeled container for disposal.[6]
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials for disposal as hazardous waste.[9]

Disposal Plan:

Quinoxalin-2-amine and any contaminated materials must be disposed of as hazardous

chemical waste.[9]

Do not dispose of down the sink or in regular trash.[8]

Collect waste in a designated, sealed, and properly labeled container.[8]

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste management company.[9][10]

Experimental Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling Quinoxalin-2-amine in a

laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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